Cas no 2679926-06-6 ((1S,5S)-3-acetyl-3-azabicyclo3.1.0hexane-1-carboxylic acid)

• Product Name: (1S,5S)-3-acetyl-3-azabicyclo3.1.0hexane-1-carboxylic acid
• CAS No: 2679926-06-6
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 5644413
• PubChem ID: 124539725
• Update Time: 2025-05-20

(1S,5S)-3-acetyl-3-azabicyclo3.1.0hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679926-06-6
• (1S,5S)-3-acetyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid
• EN300-28271005
• (1S,5S)-3-acetyl-3-azabicyclo3.1.0hexane-1-carboxylic acid

• Inchi： 1S/C8H11NO3/c1-5(10)9-3-6-2-8(6,4-9)7(11)12/h6H,2-4H2,1H3,(H,11,12)/t6-,8-/m1/s1
• InChI Key： CSRSRYSNHQWSHK-HTRCEHHLSA-N
• SMILES： OC([C@]12CN(C(C)=O)C[C@H]1C2)=O

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 57.6Ų

Additional information on (1S,5S)-3-acetyl-3-azabicyclo3.1.0hexane-1-carboxylic acid

Recent Advances in the Study of (1S,5S)-3-acetyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid (CAS: 2679926-06-6)

The compound (1S,5S)-3-acetyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid (CAS: 2679926-06-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic structure, characterized by its unique azabicyclo framework, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for (1S,5S)-3-acetyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid, highlighting its enantioselective synthesis and scalability for industrial production. The researchers employed a combination of asymmetric catalysis and ring-closing metathesis to achieve high yields and purity, which is critical for its application in drug development. The study also emphasized the compound's stability under physiological conditions, making it a viable candidate for further preclinical testing.

In another groundbreaking study, researchers investigated the compound's potential as a selective inhibitor of gamma-aminobutyric acid (GABA) transaminase, an enzyme implicated in neurological disorders such as epilepsy and anxiety. The results, published in ACS Chemical Neuroscience, demonstrated that (1S,5S)-3-acetyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid exhibited a 50% inhibitory concentration (IC50) in the nanomolar range, outperforming several existing inhibitors in terms of potency and selectivity. Molecular docking studies further revealed its binding affinity to the active site of GABA transaminase, providing a structural basis for its inhibitory activity.

Beyond its neurological applications, recent research has also explored the compound's role in modulating immune responses. A 2024 study in Nature Chemical Biology reported that (1S,5S)-3-acetyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid could selectively inhibit the NLRP3 inflammasome, a key player in inflammatory diseases such as gout and Alzheimer's disease. The study utilized in vitro and in vivo models to demonstrate the compound's ability to reduce pro-inflammatory cytokine production, suggesting its potential as a therapeutic agent for chronic inflammatory conditions.

Despite these promising findings, challenges remain in the clinical translation of (1S,5S)-3-acetyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating further structural modifications to improve its metabolic stability. Additionally, its potential off-target effects and toxicity profile require comprehensive evaluation in advanced preclinical models. Nonetheless, the compound's versatility and efficacy in multiple therapeutic areas underscore its value as a lead candidate for future drug development.

In conclusion, (1S,5S)-3-acetyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid (CAS: 2679926-06-6) represents a promising scaffold in chemical biology and pharmaceutical research. Recent studies have elucidated its synthetic accessibility, biological activity, and therapeutic potential, paving the way for its application in treating neurological and inflammatory disorders. Continued research efforts are expected to address current limitations and further optimize its pharmacological properties for clinical use.